REACTION_CXSMILES
|
Cl[C:2]([O:4][CH2:5][CH:6]([CH3:8])[CH3:7])=[O:3].[C-:9]#[N:10].[Na+]>N(CC(OCC)=O)=[N+]=[N-].CCCCCCCC[N+](CCCCCCCC)(CCCCCCCC)C.[Cl-].C(Cl)Cl>[C:9]([C:2]([O:4][CH2:5][CH:6]([CH3:8])[CH3:7])=[O:3])#[N:10] |f:1.2,3.4.5.6|
|
Name
|
|
Quantity
|
69 g
|
Type
|
reactant
|
Smiles
|
ClC(=O)OCC(C)C
|
Name
|
ice
|
Quantity
|
150 g
|
Type
|
reactant
|
Smiles
|
|
Name
|
|
Quantity
|
26.91 g
|
Type
|
reactant
|
Smiles
|
[C-]#N.[Na+]
|
Name
|
ethyl azidoacetate Aliquat 336 methylene chloride
|
Quantity
|
120 mL
|
Type
|
solvent
|
Smiles
|
N(=[N+]=[N-])CC(=O)OCC.CCCCCCCC[N+](C)(CCCCCCCC)CCCCCCCC.[Cl-].C(Cl)Cl
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Control Type
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UNSPECIFIED
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Setpoint
|
-5 °C
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Type
|
CUSTOM
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Details
|
stirred
|
Rate
|
UNSPECIFIED
|
RPM
|
0
|
Conditions are dynamic
|
1
|
Details
|
See reaction.notes.procedure_details.
|
Type
|
CUSTOM
|
Details
|
reached -5° C.
|
Type
|
ADDITION
|
Details
|
was next added to the well
|
Type
|
CUSTOM
|
Details
|
reaction mixture
|
Type
|
TEMPERATURE
|
Details
|
While maintaining the temperature of the reaction mixture at -5° C.
|
Type
|
CUSTOM
|
Details
|
After 30 minutes the phases were separated
|
Duration
|
30 min
|
Type
|
WASH
|
Details
|
the upper aqueous layer was washed twice with 5 ml
|
Type
|
CUSTOM
|
Details
|
The methylene chloride extracts and separated organic phase
|
Type
|
STIRRING
|
Details
|
stirred with silica gel at 0° C. for approximately 30 minutes
|
Duration
|
30 min
|
Type
|
FILTRATION
|
Details
|
The mixture was filtered
|
Type
|
WASH
|
Details
|
the residue washed three times with 10 ml
|
Type
|
DISTILLATION
|
Details
|
round bottom 3-neck flask and distilled
|
Type
|
CUSTOM
|
Details
|
to recover approximately 110 ml
|
Name
|
|
Type
|
|
Smiles
|
C(#N)C(=O)OCC(C)C
|
Source
|
Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |